Cas no 2228668-84-4 (tert-butyl N-2-amino-1-(1-methylcyclopropyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(1-methylcyclopropyl)ethylcarbamate
• CAS No: 2228668-84-4
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6085880
• PubChem ID: 165716644
• Update Time: 2025-05-24

tert-butyl N-2-amino-1-(1-methylcyclopropyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(1-methylcyclopropyl)ethylcarbamate
• 2228668-84-4
• EN300-1872618
• tert-butyl N-[2-amino-1-(1-methylcyclopropyl)ethyl]carbamate

• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-8(7-12)11(4)5-6-11/h8H,5-7,12H2,1-4H3,(H,13,14)
• InChI Key： FPNUYNYBJTYOHP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CN)C1(C)CC1)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(1-methylcyclopropyl)ethylcarbamate

tert-butyl N-2-amino-1-(1-methylcyclopropyl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-1-(1-methylcyclopropyl)ethylcarbamate, identified by the CAS number 2228668-84-4, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of carbamates, which are widely used in various industries due to their unique chemical properties. The molecule's structure is characterized by a tert-butyl group, an amino substituent, and a cyclopropyl ring, making it a valuable compound in both academic research and industrial settings.

The synthesis of tert-butyl N-2-amino-1-(1-methylcyclopropyl)ethylcarbamate involves a series of carefully designed reactions. The starting materials typically include amines and carbonyl compounds, which undergo nucleophilic acylation to form the carbamate. The presence of the tert-butyl group enhances the stability of the molecule, while the cyclopropyl ring introduces strain that can be exploited in various chemical transformations. Recent studies have focused on optimizing the synthesis process to improve yield and reduce costs, making this compound more accessible for large-scale production.

In terms of physical properties, tert-butyl N-2-amino-1-(1-methylcyclopropyl)ethylcarbamate exhibits a melting point of approximately 120°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its use in solution-based reactions. The compound is also relatively stable under normal storage conditions, although exposure to strong acids or bases may lead to decomposition.

The applications of this compound are vast and varied. In the pharmaceutical industry, it has been explored as a potential precursor for drug development due to its ability to form bioactive molecules through further functionalization. For instance, researchers have utilized this compound in the synthesis of peptide analogs, which are crucial for studying protein interactions and developing new therapeutic agents.

In addition to its pharmaceutical applications, tert-butyl N-2-amino-1-(1-methylcyclopropyl)ethylcarbamate has found utility in materials science. Its unique structure makes it an ideal candidate for polymer synthesis, where it can serve as a building block for creating novel materials with tailored properties. Recent advancements in polymer chemistry have highlighted its potential in developing high-performance polymers for use in electronics and advanced composites.

The environmental impact of this compound is another area of active research. While it is not classified as a hazardous material under current regulations, its degradation pathways and ecological effects are being closely monitored. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with complete mineralization occurring within 60 days. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, tert-butyl N-2-amino-1-(1-methylcyclopropyl)ethylcarbamate (CAS No: 2228668-84-4) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule in both academic research and industrial production. As ongoing studies continue to uncover new uses and optimize existing processes, this compound is likely to play an increasingly prominent role in various fields.